3-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one
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Description
Scientific Research Applications
Radiotracer Applications in Clinical Research
One study evaluated the safety, dosimetry, and characteristics of a radiotracer targeting sphingosine-1-phosphate receptor 1 (S1PR1), which is of clinical interest for conditions like multiple sclerosis. The radiotracer, designed for PET imaging, showed promise in evaluating inflammation in human clinical populations, supporting its safety for repeated measures in participants. The brain uptake correlated well with known target topography, indicating its potential for specific clinical applications (Brier et al., 2022).
Understanding Drug Metabolism and Pharmacokinetics
Another study on the disposition and metabolism of an orexin receptor antagonist, SB-649868, under development for insomnia treatment, highlighted the importance of understanding how drugs are metabolized and excreted. The study provided insights into the drug's elimination pathways, half-life, and principal metabolites, which are critical for assessing drug safety and efficacy (Renzulli et al., 2011).
Probing Neuroreceptor Sites with Novel Ligands
Research on novel ligands for imaging benzodiazepine receptor sites in the human brain has opened new avenues for studying brain disorders. A study involving an iodine-123 labelled ligand demonstrated its specificity and promising application for SPET imaging, underscoring the potential of such compounds in neuroscientific research (Kuikka et al., 1996).
Drug Development for Neurological and Psychiatric Conditions
The synthesis and evaluation of benzo[d]thiazol derivatives for their antidepressant and anticonvulsant effects exemplify the process of drug discovery and development. Such studies not only contribute to our understanding of molecular mechanisms underlying these effects but also offer potential new therapeutic options for treating depression and epilepsy (Jin et al., 2019).
Properties
IUPAC Name |
3-(1,3-benzodioxol-5-ylmethyl)-2-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H17F3N4O4S/c27-26(28,29)17-5-3-4-16(11-17)23-31-22(37-32-23)13-38-25-30-19-7-2-1-6-18(19)24(34)33(25)12-15-8-9-20-21(10-15)36-14-35-20/h1-11H,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNHDSHBOEDNJTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=CC=CC=C4N=C3SCC5=NC(=NO5)C6=CC(=CC=C6)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H17F3N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
538.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.